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Compound of Interest

Compound Name:
2,6-Dichloro-4-

methoxybenzonitrile

Cat. No.: B2390484 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It details the core characteristics, synthesis, applications,

and safety protocols for 2,6-Dichloro-4-methoxybenzonitrile, a key chemical intermediate.

Section 1: Core Chemical Identity and Properties
2,6-Dichloro-4-methoxybenzonitrile is a substituted benzonitrile compound.[1] Its unique

molecular architecture, which includes a benzene ring functionalized with two chlorine atoms, a

methoxy group, and a nitrile group, makes it a valuable building block in various synthetic

processes.[1]

Molecular Structure
The structural arrangement of its functional groups is pivotal to its chemical reactivity and utility

in targeted synthesis.

Caption: Chemical Structure of 2,6-Dichloro-4-methoxybenzonitrile.

Quantitative Data Summary
The fundamental properties of this compound are summarized below. These values are critical

for stoichiometric calculations in synthesis and for analytical characterization.
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Property Value Source(s)

Molecular Formula C₈H₅Cl₂NO [1][2][3]

Molecular Weight 202.04 g/mol [2][3]

CAS Number 30482-87-2 [2][3]

Melting Point 103 - 105 °C [4]

Appearance Solid (form may vary) N/A

Storage
Store in a dry, well-ventilated

place at room temperature.
[3][5]

Section 2: Role in Pharmaceutical and Chemical
Synthesis
The utility of 2,6-Dichloro-4-methoxybenzonitrile stems from the reactivity of its distinct

functional groups. The nitrile group (C≡N) is a versatile precursor for amines, carboxylic acids,

and various heterocyclic systems, which are common scaffolds in medicinal chemistry.[6] The

methoxy group (-OCH₃) can influence the electronic properties of the benzene ring and

improve physicochemical properties like solubility and metabolic stability in drug candidates.[7]

The dichloro-substitution pattern provides steric hindrance and electronic effects that can be

exploited to direct further reactions or to enhance binding affinity in biological targets.

This compound serves as a crucial intermediate in the synthesis of more complex molecules,

particularly in the development of novel therapeutic agents and crop protection agents.[1]

Conceptual Synthesis Workflow
The production of complex pharmaceutical agents often involves a multi-step process where

intermediates like 2,6-Dichloro-4-methoxybenzonitrile are key components. The workflow

below illustrates its role as a foundational building block.
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Caption: Role as an intermediate in a multi-step synthesis pathway.

Representative Protocol: Utilization in Synthesis
While a specific, detailed synthesis for this exact molecule is proprietary, a general protocol for

a reaction using a substituted benzonitrile as a starting material is outlined below. This
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highlights the practical considerations for its use in a laboratory setting. A common

transformation is the reduction of the nitrile group to a primary amine.

Objective: To synthesize (2,6-dichloro-4-methoxyphenyl)methanamine from 2,6-Dichloro-4-
methoxybenzonitrile.

Methodology:

Inert Atmosphere: Assemble a dry, three-necked round-bottom flask equipped with a

magnetic stirrer, a reflux condenser, and a nitrogen inlet. Purge the system with an inert gas

(e.g., Nitrogen or Argon) to exclude atmospheric moisture and oxygen.

Solvent and Reagent: In the reaction flask, dissolve 2,6-Dichloro-4-methoxybenzonitrile (1

equivalent) in a suitable anhydrous solvent, such as tetrahydrofuran (THF).

Reducing Agent Addition: Prepare a solution or slurry of a reducing agent (e.g., Lithium

aluminum hydride, LiAlH₄) in a separate flask and add it slowly to the stirred benzonitrile

solution at a controlled temperature (typically 0 °C) to manage the exothermic reaction.

Reaction Monitoring: Allow the reaction to warm to room temperature and then heat to reflux

as needed. Monitor the reaction's progress using an appropriate analytical technique, such

as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Quenching: Once the reaction is complete, cool the flask in an ice bath. Carefully quench the

excess reducing agent by the sequential, dropwise addition of water, followed by a sodium

hydroxide solution. This step is highly exothermic and must be performed with extreme

caution.

Workup and Extraction: Filter the resulting mixture to remove inorganic salts. Transfer the

filtrate to a separatory funnel and extract the aqueous layer with an organic solvent (e.g.,

ethyl acetate).

Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), filter,

and concentrate under reduced pressure. The crude product can then be purified by column

chromatography or recrystallization to yield the final amine product.

Section 3: Safety, Handling, and Storage
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Proper handling of 2,6-Dichloro-4-methoxybenzonitrile is essential to ensure laboratory

safety. The compound is classified with several health hazards.

Known Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[8]

Causes skin irritation and serious eye irritation.[4][8]

May cause respiratory irritation.[4][8]

Safe Handling and Personal Protective Equipment (PPE)
A strict protocol must be followed to minimize exposure.

Ventilation: Always handle this chemical in a well-ventilated area or inside a chemical fume

hood.[5][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[8][9]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[8]

Body Protection: Wear a lab coat.[8]

Hygiene: Avoid breathing dust.[4] Do not eat, drink, or smoke in the work area.[5] Wash

hands thoroughly after handling.[8]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[5]

Emergency Response Workflow
In case of accidental exposure, immediate action is critical.
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Exposure Event

Immediate Actions

Follow-Up

Accidental Exposure Occurs

IF ON SKIN:
Wash with plenty of soap and water for at least 15 mins.

Skin Contact

IF IN EYES:
Rinse cautiously with water for several minutes.

Remove contact lenses.

Eye Contact

IF INHALED:
Remove person to fresh air.

Inhalation

Take off contaminated clothing and wash it before reuse.

Call a POISON CENTER or doctor if you feel unwell.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2,6-Dichloro-4-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2390484#2-6-dichloro-4-methoxybenzonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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